Cas no 1261607-53-7 (2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-6-methanol)

• Product Name: 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-6-methanol
• CAS No: 1261607-53-7
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4969828
• Update Time: 2025-08-05

2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-13-8(3-2-7(6-18)17-13)9-4-11(15)12(16)5-10(9)14/h2-5,18H,6H2,1H3
• InChI Key： MAJBVHXVSRJYAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CC=C(CO)N=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(2,4,5-trichlorophenyl)pyridine-6-methanol

2-Methoxy-3-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol: A Comprehensive Overview

CAS No. 1261607-53-7, commonly referred to as 2-Methoxy-3-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties, making it a subject of extensive research in recent years.

The molecular structure of 2-Methoxy-3-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol is characterized by a pyridine ring substituted with a methoxy group at position 2 and a trichlorophenyl group at position 3. The hydroxymethyl group at position 6 further enhances its functional versatility. This arrangement of substituents imparts the compound with unique electronic and steric properties, which are crucial for its applications in medicinal chemistry and agrochemicals.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as cancer and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-3-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol exhibits potent anti-inflammatory activity by modulating the activity of cyclooxygenase enzymes.

In the agricultural sector, this compound has shown promise as a biopesticide. Its ability to disrupt the signaling pathways of pests without causing harm to non-target organisms makes it an eco-friendly alternative to conventional pesticides. A 2022 research article in Pest Management Science reported that the compound effectively inhibits the growth of fungal pathogens responsible for crop diseases.

The synthesis of CAS No. 1261607-53-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the production of this compound with higher yields and improved purity, making it more accessible for large-scale applications.

Beyond its direct applications, this compound serves as a valuable tool in chemical research for studying the relationship between molecular structure and biological activity. Its unique substitution pattern allows researchers to investigate how different functional groups influence pharmacokinetics and toxicity profiles.

In conclusion, 2-Methoxy-3-(2,4,5-Trichlorophenyl)Pyridine-6-Methanol, or CAS No. 1261607-53-7, stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play a significant role in advancing both medicinal and agricultural sciences.